Cas no 811801-42-0 (Benzenemethanol, 3-(4-pyridinylthio)-)

811801-42-0 structure
Product name:Benzenemethanol, 3-(4-pyridinylthio)-
Benzenemethanol, 3-(4-pyridinylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-(4-pyridinylthio)-
- (3-pyridin-4-ylsulfanylphenyl)methanol
- Z1509555818
- [3-(pyridin-4-ylsulfanyl)phenyl]methanol
- 811801-42-0
- [3-[(Pyridin-4-yl)thio]phenyl]methanol
- 3-(4-pyridinylthio)Benzenemethanol
- SCHEMBL4938425
- EN300-6522504
- DYLHUKMWPNMFAT-UHFFFAOYSA-N
- DA-02643
- (3-(Pyridin-4-ylthio)phenyl)methanol
- [3-(pyridin-4-ylthio)phenyl]methanol
-
- Inchi: InChI=1S/C12H11NOS/c14-9-10-2-1-3-12(8-10)15-11-4-6-13-7-5-11/h1-8,14H,9H2
- InChI Key: DYLHUKMWPNMFAT-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)SC2=CC=NC=C2)CO
Computed Properties
- Exact Mass: 217.05613515g/mol
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.4Ų
Benzenemethanol, 3-(4-pyridinylthio)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6522504-0.1g |
[3-(pyridin-4-ylsulfanyl)phenyl]methanol |
811801-42-0 | 95% | 0.1g |
$337.0 | 2023-05-23 | |
Enamine | EN300-6522504-2.5g |
[3-(pyridin-4-ylsulfanyl)phenyl]methanol |
811801-42-0 | 95% | 2.5g |
$1903.0 | 2023-05-23 | |
Enamine | EN300-6522504-10.0g |
[3-(pyridin-4-ylsulfanyl)phenyl]methanol |
811801-42-0 | 95% | 10g |
$4176.0 | 2023-05-23 | |
1PlusChem | 1P00G96V-5g |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 5g |
$3543.00 | 2024-04-21 | |
1PlusChem | 1P00G96V-100mg |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 100mg |
$479.00 | 2024-04-21 | |
Aaron | AR00G9F7-100mg |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 100mg |
$489.00 | 2025-02-14 | |
Aaron | AR00G9F7-10g |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 10g |
$5767.00 | 2023-12-15 | |
A2B Chem LLC | AH57607-10g |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 10g |
$4431.00 | 2024-04-19 | |
1PlusChem | 1P00G96V-10g |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 10g |
$5224.00 | 2024-04-21 | |
A2B Chem LLC | AH57607-50mg |
3-(4-pyridinylthio)Benzenemethanol |
811801-42-0 | 95% | 50mg |
$273.00 | 2024-04-19 |
Benzenemethanol, 3-(4-pyridinylthio)- Related Literature
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
-
Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
811801-42-0 (Benzenemethanol, 3-(4-pyridinylthio)-) Related Products
- 2248297-92-7(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-2-methylquinoline-4-carboxylate)
- 1361529-18-1(3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-4-acetonitrile)
- 2172571-04-7(2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine)
- 2137867-58-2(Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(2,4,6-trimethylphenyl)-)
- 2248286-91-9(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfanyl)acetate)
- 58343-49-0(methyl 5-formyl-1,3-dioxaindane-4-carboxylate)
- 2002492-45-5(Corallocin C)
- 1797160-54-3(N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide)
- 164661-12-5(4-(3,4-Dimethoxyphenyl)but-3-ene-1,2-diol)
- 2306270-08-4(1-(tert-butoxycarbonylamino)-3-(trifluoromethyl)cyclobutanecarboxylic acid)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
